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Compound of Interest

Compound Name: Diethenyl ethanedioate

Cat. No.: B15483222

Essential Safety and Handling Guide for
Diethenyl Ethanedioate

Disclaimer: A specific Safety Data Sheet (SDS) for Diethenyl ethanedioate (CAS 13416-89-2),
also known as divinyl oxalate, is not readily available in public databases. The following safety
and handling information is a composite guide based on the known hazards of structurally
related compounds, namely oxalate esters and vinyl compounds. Researchers should handle
this substance with extreme caution and assume it possesses hazards associated with both
functional groups. The information provided here is for guidance and should be supplemented
by a thorough risk assessment before any handling or experimentation.

Data Presentation

The following table summarizes the known and estimated physicochemical properties of
Diethenyl ethanedioate.
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Property Value Source/Notes
Chemical Name Diethenyl ethanedioate IUPAC Name
Divinyl oxalate, bis(ethenyl) -
Synonyms Wikidata[1]
oxalate
CAS Number 13416-89-2 Wikidata[1]
Molecular Formula CeHeOa4 Wikidata[1]
Molecular Weight 142.11 g/mol Calculated from formula

Physical State

Solid (based on similar
compounds like adipic acid

divinyl ester)

Inferred[2]

Boiling Point Not available -
Melting Point Not available -
Density Not available -
Likely sparingly soluble in
. water with gradual Inferred from oxalate ester
Solubility - o ) )
decomposition. Miscible with properties.
many organic solvents.
] Not available. Assumed to be a  Inferred from vinyl ester
Flash Point

combustible liquid.

properties.

Personal Protective Equipment (PPE) for Handling
Diethenyl Ethanedioate

Given the anticipated hazards of Diethenyl ethanedioate, which include potential for skin and

eye irritation, toxicity upon ingestion or inhalation, and flammability, a comprehensive suite of

personal protective equipment is mandatory.

o Eye and Face Protection:

o Chemical splash goggles that meet ANSI Z87.1 standards are required at all times.
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o Aface shield should be worn over safety goggles when there is a risk of splashing or
aerosol generation.

o Skin and Body Protection:
o A flame-resistant lab coat must be worn and kept buttoned.
o Full-length pants and closed-toe, closed-heel shoes are required.

o For significant handling operations, chemical-resistant coveralls or an apron may be
necessary.

e Hand Protection:

o Chemical-resistant gloves are essential. Given the ester and vinyl functionalities, nitrile or
neoprene gloves are recommended. Always inspect gloves for integrity before use and
dispose of them immediately if contaminated.[3]

» Respiratory Protection:

o All handling of Diethenyl ethanedioate should be conducted in a certified chemical fume
hood to minimize inhalation exposure.

o If there is a potential for exceeding exposure limits or for aerosol generation, a NIOSH-
approved respirator with an organic vapor cartridge may be required.

Experimental Protocol: Preparation of a Standard
Solution

This protocol outlines the steps for safely preparing a solution of Diethenyl ethanedioate in an
organic solvent.

e Preparation and Pre-computation:
o Clearly define the desired concentration and volume of the solution.

o Calculate the required mass of Diethenyl ethanedioate.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.sigmaaldrich.com/US/en/sds/aldrich/227137
https://www.benchchem.com/product/b15483222?utm_src=pdf-body
https://www.benchchem.com/product/b15483222?utm_src=pdf-body
https://www.benchchem.com/product/b15483222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Ensure all necessary glassware is clean, dry, and free of contaminants.

Donning Personal Protective Equipment (PPE):

o Put on all required PPE as detailed above before entering the laboratory.

Weighing the Compound:

o Conduct the weighing of Diethenyl ethanedioate inside a chemical fume hood.

o Use an analytical balance and a clean, dry weighing boat.

o Carefully transfer the weighed solid into the appropriate volumetric flask.

Dissolution:

o Add a small amount of the desired solvent to the volumetric flask to dissolve the solid.

o Gently swirl the flask to aid dissolution. Do not heat unless the stability of the compound at
elevated temperatures is known.

o Once dissolved, dilute to the final volume with the solvent.
Storage:

o Cap the volumetric flask securely and label it clearly with the chemical name,
concentration, solvent, date of preparation, and your initials.

o Store the solution in a cool, dry, and well-ventilated area, away from heat, sparks, and
incompatible materials such as strong oxidizing agents.

Decontamination and Waste Disposal:
o Clean all glassware and equipment thoroughly after use.

o Dispose of any contaminated materials (e.g., weighing boats, gloves) in the designated
solid hazardous waste container.

o Dispose of any excess solution in the appropriate liquid hazardous waste container.
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Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of Diethenyl
ethanedioate.
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Safe Handling Workflow for Diethenyl Ethanedioate
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Caption: Logical workflow for the safe handling of Diethenyl ethanedioate.
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Operational and Disposal Plans

Operational Plan:

o Access Control: Work with Diethenyl ethanedioate should be restricted to authorized
personnel who have received appropriate training.

o Emergency Preparedness: An eyewash station and safety shower must be readily
accessible in the immediate work area. A spill kit appropriate for flammable organic
compounds should also be available.

o Storage: Store Diethenyl ethanedioate in a tightly sealed, properly labeled container in a
cool, dry, well-ventilated area away from sources of ignition and incompatible materials.[4]

Disposal Plan:

o Waste Segregation: All waste contaminated with Diethenyl ethanedioate, including empty
containers, disposable PPE, and experimental residues, must be collected in designated
hazardous waste containers.

o Waste Containers: Use separate, clearly labeled containers for solid and liquid waste.
Ensure containers are compatible with the chemical and are kept closed when not in use.

o Disposal Procedure: All chemical waste must be disposed of through your institution's
environmental health and safety office or a licensed hazardous waste disposal contractor. Do
not dispose of Diethenyl ethanedioate down the drain or in regular trash.[5] Empty
containers should be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste before the container is discarded.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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